3-(4-chlorophenyl)-8-methoxy-1-phenyl-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 3-(4-chlorophenyl)-8-methoxy-1-phenylpyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C23H16ClN3O/c1-28-18-11-12-21-19(13-18)23-20(14-25-21)22(15-7-9-16(24)10-8-15)26-27(23)17-5-3-2-4-6-17/h2-14H,1H3
• InChI Key: OTSYYOBNFDANTN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C3C(=CN=C2C=C1)C(=NN3C4=CC=CC=C4)C5=CC=C(C=C5)Cl
• Molecular Formula: C23H16ClN3O
• Molecular Weight: 385.8 g/mol

Description

Quinoline derivatives, such as the one you mentioned, are a class of organic compounds with a wide range of biological activities. They are known for their anticancer, antitubercular, antifungal, and antiviral activities. The structure of these compounds often includes a quinoline core, which is a bicyclic compound with a benzene ring fused to a pyridine at two adjacent carbon atoms.

Synthesis Analysis

The synthesis of quinoline derivatives often involves multi-step procedures. For instance, a 2,4-diarylquinoline derivative was synthesized from p-anisidine, p-chlorobenzaldehyde, and methyl isoeugenol through a sequence of BF3·OEt2-catalyzed Povarov cycloaddition reaction/oxidative dehydrogenation aromatization processes.

Molecular Structure Analysis

Quinoline derivatives often exhibit interesting molecular structures. For example, a related compound, 3-(4-chlorophenyl)-N-phenylquinoxalin-2-amine, was found to crystallize in the orthorhombic crystal system with the space group P212121. The structure exhibits C–H⋯N intermolecular interaction and π⋯π interactions.

Scientific Research Applications

Anticancer Agents

. . .

Antiviral Agents

. They could potentially be used in the development of new antiviral drugs.

Antibacterial Agents

. They could be used in the development of new antibacterial drugs.

Antimalarial Agents

. They could potentially be used in the development of new antimalarial drugs.

Antifungal Agents

. They could be used in the development of new antifungal drugs.

Anti-inflammatory Agents

. They could potentially be used in the development of new anti-inflammatory drugs.

Antitubercular Agents

. They could potentially be used in the development of new antitubercular drugs.

Anti-HIV Agents

. They could be used in the development of new anti-HIV drugs.

Mechanism of Action

Target of Action

Quinazoline and quinazolinone derivatives, which share a similar structure, have been reported to interact with a variety of enzymes and receptors .

Mode of Action

Quinazoline derivatives have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anticonvulsant, anticancer, antibacterial, antifungal, anti-hiv, and anti-analgesic effects . These effects are likely due to the compound’s interaction with its targets, leading to changes in cellular processes.

Biochemical Pathways

Quinazoline derivatives have been reported to affect a variety of biochemical pathways, contributing to their broad spectrum of pharmacological activities .

Pharmacokinetics

Quinazoline derivatives have been reported to exhibit a variety of pharmacokinetic properties, which can influence their bioavailability .

Result of Action

Quinazoline derivatives have been reported to exhibit a variety of effects at the molecular and cellular level, contributing to their broad spectrum of pharmacological activities .

Safety and Hazards

The safety and hazards associated with quinoline derivatives can vary greatly depending on their specific structure. For example, 3-(4-chlorophenyl)propionic acid is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions in the research of quinoline derivatives are likely to involve the synthesis of new derivatives with improved biological activities and reduced side effects. There is also a growing interest in understanding the mechanisms of action of these compounds, which could lead to the development of more effective therapeutic agents.